Cas no 1363382-39-1 (Tert-butyl 6-oxo-2-azaspiro[3.4]octane-2-carboxylate)

Tert-butyl 6-oxo-2-azaspiro[3.4]octane-2-carboxylate is a spirocyclic compound featuring a fused oxo-pyrrolidine and cyclobutane structure, protected by a tert-butoxycarbonyl (Boc) group. This scaffold is valuable in medicinal chemistry and organic synthesis due to its rigid, three-dimensional framework, which enhances molecular diversity and binding selectivity. The Boc group ensures stability under various reaction conditions while allowing selective deprotection for further functionalization. Its spirocyclic core is particularly useful in the design of bioactive molecules, including protease inhibitors and conformationally constrained peptidomimetics. The compound serves as a versatile intermediate for constructing complex heterocycles, offering synthetic flexibility and potential applications in drug discovery.

Tert-butyl 6-oxo-2-azaspiro[3.4]octane-2-carboxylate structure

1363382-39-1 structure

Product Name:Tert-butyl 6-oxo-2-azaspiro[3.4]octane-2-carboxylate

CAS No:1363382-39-1

MF:C₁₂H₁₉NO₃

MW:225.284163713455

MDL:MFCD22421762

CID:2180303

PubChem ID:72207506

Update Time:2025-06-08

Tert-butyl 6-oxo-2-azaspiro[3.4]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Tert-butyl 6-oxo-2-azaspiro[3.4]octane-2-carboxylate
- 2-Boc-6-oxo-2-azaspiro[3.4]octane
- AK172415
- tert-Butyl 7-oxo-2-azaspiro[3.4]octane-2-carboxylate
- STL557896
- BBL104081
- PB27321
- FCH2882509
- 2-Boc-2-azaspiro[3.4]octane-6-one
- 2-Azaspiro[3.4]octane-2-carboxylic acid, 6-oxo-, 1,1-dimethylethyl ester
- MFCD22421762
- DB-115455
- SCHEMBL18035653
- AU-004/43508276
- EN300-211694
- tert-butyl6-oxo-2-azaspiro[3.4]octane-2-carboxylate
- AS-34617
- CS-0048151
- SY097519
- AKOS025211570
- 1363382-39-1
- 864-779-6
- tert-butyl 6-oxo-2-azaspiro(3.4)octane-2-carboxylate
- MDL： MFCD22421762
- Inchi： 1S/C12H19NO3/c1-11(2,3)16-10(15)13-7-12(8-13)5-4-9(14)6-12/h4-8H2,1-3H3
- InChI Key： NTVVXWBUFPOSBS-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N1CC2(CC(CC2)=O)C1)=O

Computed Properties

Exact Mass: 225.13649347g/mol
Monoisotopic Mass: 225.13649347g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 324
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 46.6
XLogP3: 0.8

Experimental Properties

Density: 1.14±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Slightly soluble (6.1 g/l) (25 º C),

Tert-butyl 6-oxo-2-azaspiro[3.4]octane-2-carboxylate Pricemore >>

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